molecular formula C12H19BO5 B8462332 3,4-Dimethoxy-2-(isobutoxy)phenylboronic acid

3,4-Dimethoxy-2-(isobutoxy)phenylboronic acid

Cat. No.: B8462332
M. Wt: 254.09 g/mol
InChI Key: KZVXHCWGHYBVRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4-Dimethoxy-2-(isobutoxy)phenylboronic acid is a useful research compound. Its molecular formula is C12H19BO5 and its molecular weight is 254.09 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H19BO5

Molecular Weight

254.09 g/mol

IUPAC Name

[3,4-dimethoxy-2-(2-methylpropoxy)phenyl]boronic acid

InChI

InChI=1S/C12H19BO5/c1-8(2)7-18-11-9(13(14)15)5-6-10(16-3)12(11)17-4/h5-6,8,14-15H,7H2,1-4H3

InChI Key

KZVXHCWGHYBVRP-UHFFFAOYSA-N

Canonical SMILES

B(C1=C(C(=C(C=C1)OC)OC)OCC(C)C)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under an argon atmosphere 1-bromo-2-isobutoxy-3,4-dimethoxy-benzene (6.7 g, 23.2 mmol) was dissolved in dry THF (50 mL). The solution was cooled to −70° C. while n-BuLi (2.0 M in pentane, 12.8 mL, 25.5 mmol) was added over 10 min. The solution was stirred for 20 min at −70° C. after which trimethyl borate (5.2 mL, 46.4 mmol) was added over 10 min. The solution was kept at −70° C. for 15 min after which it was heated to RT over 15 min and stirred at RT for 30 min. Saturated aq. NH4Cl (200 mL) was added and the solution was adjusted to pH 1 with 4N HCl (10 mL). The mixture was extracted with EtOAc (×3). The combined organic phases were dried (Na2SO4), filtered and concentrated to afford an oil. The crude product was purified by flash chromatography using heptane:EtOAc 4:1->3:1 as the eluent to afford a crystalline compound which was recrystallised from petroleum ether:Et2O (90:10) to afford the title compound as a crystalline compound.
Quantity
6.7 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
12.8 mL
Type
reactant
Reaction Step Two
Quantity
5.2 mL
Type
reactant
Reaction Step Three
Name
Quantity
200 mL
Type
reactant
Reaction Step Four
Name
Quantity
10 mL
Type
reactant
Reaction Step Five

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